Cas no 99755-59-6 (Rotigotine)

Rotigotine is a non-ergoline dopamine agonist used primarily for the treatment of Parkinson's disease and restless legs syndrome. Its key advantage lies in its continuous delivery via transdermal patch, ensuring stable plasma concentrations and minimizing fluctuations associated with oral administration. This sustained-release mechanism enhances patient compliance and reduces side effects such as nausea and sudden drowsiness. Rotigotine exhibits high affinity for dopamine D3, D2, and D1 receptors, providing effective symptomatic relief. Its lipophilic nature facilitates efficient skin absorption, while its once-daily application simplifies dosing regimens. The compound's broad receptor activity may also offer benefits in managing both motor and non-motor symptoms of Parkinson's disease.

Rotigotine structure

Product Name:Rotigotine

CAS No:99755-59-6

MF:C₁₉H₂₅NOS

MW:315.472903966904

MDL:MFCD00870193

CID:62103

PubChem ID:59227

Update Time:2025-06-09

Rotigotine Chemical and Physical Properties

Names and Identifiers

- Rotigotine
- (-)-(S)-5,6,7,8-Tetrahydro-6-(propyl(2-(2-thienyl)ethyl)amino)-1-naphthol
- (S)-6-(Propyl(2-(thiophen-2-yl)ethyl)amino)-5,6,7,8-tetrahydronaphthalen-1-ol
- [14C]-Rotigotine
- 1-Naphthalenol, 5,6,7,8-tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-,(6S)-
- (S)-6-[Propyl[2-(thiophen-2-yl)ethyl]amino]-5,6,7,8-tetrahydronaphthalen-1-ol
- (S)-5,6,7,8-Tetrahydro-6-(propyl(2-(2-thienyl)ethyl)amino)-1-naphthol
- Neupro
- Leganto
- Rotigotine CDS Patch
- SPM 962
- (6S)-rotigotine
- N 0923
- C19H25NOS
- 87T4T8BO2E
- (6S)-6-[propyl(2-thiophen-2-ylethyl)amino]-5,6,7,8-tetrahydronaphthalen-1-ol
- (6S)-6-(Propyl(2-(2-thienyl)ethyl)amino)-5,6,7,8-tetrahydro-1-naphthalenol
- DSSTox_RID_81893
- DSSTox_CID_26772
- D
- Q411985
- ROTIGOTINE [ORANGE BOOK]
- (-)-N-0437
- R0220
- s4274
- (6s)-5,6,7,8-tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-1-naphthalenol
- UNII-5QTR54Z0E1
- SPM-936
- AC-3547
- UNII-87T4T8BO2E
- Rotigotine [INN]
- MFCD00870193
- ROTIGOTINE [MART.]
- ROTIGOTINE [VANDF]
- SPM-937
- 99755-59-6 (free base)
- 6-(Propyl(2-(2-thienyl)ethyl)amino)-5,6,7,8-tetrahydro-1-naphthalenol
- Neupro (TN)
- BDBM50123626
- ROTIGOTINE [USP MONOGRAPH]
- CS-0376
- 1-NAPHTHALENOL, 5,6,7,8-TETRAHYDRO-6-(PROPYL(2-(2-THIENYL)ETHYL)AMINO-(6S)-
- EN300-26189697
- Tox21_112627_1
- ROTIGOTINE (MART.)
- (6S)-6-(propyl-(2-thiophen-2-ylethyl)amino)-5,6,7,8-tetrahydronaphthalen-1-ol
- (6~{S})-6-[propyl(2-thiophen-2-ylethyl)amino]-5,6,7,8-tetrahydronaphthalen-1-ol
- ROTIGOTINE [USAN]
- SS-4572
- N-0437
- Rotigotina
- 1-naphthalenol, 5,6,7,8-tetrahydro-6-(propyl (2-(2-thienyl)ethyl)amino-(6S)-
- 99755-59-6
- EX-A1164
- ROTIGOTINE [WHO-DD]
- CCG-267650
- (2S)-2-[propyl-[2-(2-thienyl)ethyl]amino]tetralin-5-ol
- ROTIGOTINE (USP-RS)
- CAS-99755-59-6
- Rotigotine [USAN:INN:BAN]
- SPM-962
- rotigotinum
- AKOS016340728
- ROTIGOTINE [EP MONOGRAPH]
- SCHEMBL1088585
- DTXSID5046772
- CHEBI:135351
- ROTIGOTINE [EMA EPAR]
- GTPL941
- (6S)-6-(Propyl(2-(thiophen-2-yl)ethyl)amino)-5,6,7,8-tetrahydronaphthalen-1-ol
- Rotigotine CDS
- SW220014-1
- (6S)-6-{propyl[2-(thiophen-2-yl)ethyl]amino}-5,6,7,8-tetrahydronaphthalen-1-ol
- KFQYTPMOWPVWEJ-INIZCTEOSA-N
- NS00122814
- CHEMBL1303
- ROTIGOTINE [JAN]
- HY-75502
- HMS3885D17
- D05768
- HSDB 8254
- NCGC00168748-01
- Tox21_112627
- Rotigotine (JAN/USAN/INN)
- ROTIGOTINE (USP MONOGRAPH)
- R5F
- ROTIGOTINE [MI]
- N04BC09
- J-502471
- (S)-5,6,7,8-tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-1-naphthol
- NCGC00168748-02
- DB05271
- DTXCID3026772
- ROTIGOTINE [USP-RS]
- F13103
- ROTIGOTINE (EP MONOGRAPH)
- A846076
- (S)-6-[Propyl-(2-thiophen-2-yl-ethyl)-amino]-5,6,7,8-tetrahydro-naphthalen-1-ol
- N-0923
- Rotigotine?
- BRD-K91111634-001-01-2
- HY-75502R
- Rotigotine (Standard)
- FT76640
- MDL： MFCD00870193
- Inchi： 1S/C19H25NOS/c1-2-11-20(12-10-17-6-4-13-22-17)16-8-9-18-15(14-16)5-3-7-19(18)21/h3-7,13,16,21H,2,8-12,14H2,1H3/t16-/m0/s1
- InChI Key： KFQYTPMOWPVWEJ-INIZCTEOSA-N
- SMILES： S1C=CC=C1CCN(CCC)[C@@H]1CC2C=CC=C(C=2CC1)O

Computed Properties

Exact Mass: 315.165685
Monoisotopic Mass: 315.165685
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.7
XLogP3: 4.9

Experimental Properties

Color/Form: No data available
Density: 1.15
Melting Point: 78°C(lit.)
Boiling Point: 470.1±45.0 °C at 760 mmHg
Flash Point: 238.1±28.7 °C
Refractive Index: 1.611
PSA: 51.71000
LogP: 4.26570

Rotigotine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：2
Hazard Category Code： 22
Safety Instruction： H302
RTECS：QK4252968
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Rotigotine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC22619-100 mg	Rotigotine	99755-59-6	>98%	100mg	$200.0	2022-02-28
DC Chemicals	DC22619-250 mg	Rotigotine	99755-59-6	>98%	250mg	$400.0	2022-02-28
DC Chemicals	DC22619-1 g	Rotigotine	99755-59-6	>98%	1g	$800.0	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R126364-50mg	Rotigotine	99755-59-6	≥98%	50mg	¥1709.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R126364-10mg	Rotigotine	99755-59-6	≥98%	10mg	¥511.90	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	133323-1g	Rotigotine	99755-59-6	97%	1g	28676.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	133323-500mg	Rotigotine	99755-59-6	97%	500mg	21946.0CNY	2021-07-13
TRC	S118315-25mg	(S)-6-(Propyl(2-(thiophen-2-yl)ethyl)amino)-5,6,7,8-tetrahydronaphthalen-1-ol	99755-59-6		25mg	$ 150.00	2022-06-03
TRC	S118315-50mg	(S)-6-(Propyl(2-(thiophen-2-yl)ethyl)amino)-5,6,7,8-tetrahydronaphthalen-1-ol	99755-59-6		50mg	$ 250.00	2022-06-03
TRC	S118315-100mg	(S)-6-(Propyl(2-(thiophen-2-yl)ethyl)amino)-5,6,7,8-tetrahydronaphthalen-1-ol	99755-59-6		100mg	$ 400.00	2022-06-03

Rotigotine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:99755-59-6)ROTIGOTINE

Order Number:sfd17611

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:99755-59-6)罗替戈汀

Order Number:LE25955617

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:54

Price ($):discuss personally

Email:18501500038@163.com

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